Cas no 54197-66-9 (6-Hydroxy-3,4-dihydro-1H-quinoline-2-one)
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one is a heterocyclic organic compound featuring a quinoline core with a hydroxyl substituent at the 6-position and a lactam moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system and functional groups allow for versatile derivatization, enabling applications in drug discovery, particularly for central nervous system (CNS) and antimicrobial agents. The compound exhibits favorable stability and solubility properties, facilitating its use in diverse synthetic pathways. Its well-defined molecular architecture also supports research in medicinal chemistry, where it serves as a scaffold for developing biologically active molecules.
54197-66-9 structure
Product Name:6-Hydroxy-3,4-dihydro-1H-quinoline-2-one
CAS No:54197-66-9
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD02179410
CID:56550
PubChem ID:2774040
Update Time:2025-06-10
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-3,4-dihydroquinolin-2(1H)-one
- 6-HYDROXY-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE (6-HQ)
- Intermediate of Cilostazol
- 6-Hydroxyl-3.4-dihydro-2-(1H)-quinolinone
- 6-Hydroxy-2(1H)-3,4-Dihydroquinolinone
- Disulfide, bis(phenylmethyl)
- α-(Benzyldithio)toluene
- Benzyl bisulfide
- BDS
- Di(Phenylmethyl) disulfide
- Dibenzyl disulfide
- 1,4-Diphenyl-2,3-dithiabutane
- Dibenzyldisulfid
- Disulfide, dibenzyl
- Dibenzyl disulphide
- [(Benzyldisulfanyl)methyl]benzene
- 3,4-Dihydro-6-hydroxy-2(1H)-quinolinone
- 6-Hydroxy-3,4-dihydro-1H-quinolin-2-one
- 6-Hydroxy-3,4-dihydro-1Hquinolin-2-one
- 6-Hydroxy-3,4-dihydro-1H-quinoline-2-one
- 6-hydroxy-3,4-dihydroquinazolone
- 4-tetrahydroquinoline
- 6-hydroxy-1,2,3,4-tetrahydro-2-quinolinone
- 6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one
- 6-Hydroxy-2-oxo-1
- 6-Hydroxy-2-oxo-1,2,3,4-tetrahydroquinoline
- 6-Hydroxy-3,4-dihydro-2(1H)-quinolinone
- 6-HYDROXY-3,4-DIHYDROCARBSTYRIL
- 6-hydroxy-3,4-dihydroquinolinone
- 6-HYDROXY-3,4-DIHYDROQUINOLONE
- The inter
- 3,4-Dihydro-6-hydroxycarbostyril-2(1H)quinolinone
- 6-Hydroxy-3,4-dihydro-2-quinolinone
- 6-hydroxy-3,4-dihydrocarbostyril
- 2(1H)-Quinolinone, 3,4-dihydro-6-hydroxy-
- 2C5NDT39OC
- 6-Hydroxyl-3.4-dihydrocarbostyril
- 6-hydroxy-1,3,4-trihydroquinolin-2
- AM20061119
- 6-hydroxy-3, 4-dihydro-carbostyril
- Q27254550
- EC 611-111-4
- BCP22789
- 6-hydroxy-3,4-dihydro-2(1 H)-quinolinone
- FS-1287
- 6-hydroxy-3,4dihydroquinolin-2(1H)-one
- BP-10200
- AKOS008090878
- 34-Dihydro-6-hydroxy-2(1H)-quinolinone
- HOSGXJWQVBHGLT-UHFFFAOYSA-N
- 6-hydroxy-3,4-dihydroquinolin-2(1H)-one;3,4-Dihydro-6-hydroxycarbostyril-2(1H)quinolinone; 6-Hydroxy-3,4-dihydro-2(1H)-quinolinone
- 54197-66-9
- D3448
- J-518785
- MFCD02179410
- SY002022
- 2-Oxo-1,2,3,4-tetrahydroquinolin-6-ol
- CHEMBL2430710
- DTXSID60202548
- UNII-2C5NDT39OC
- BCP9000194
- Z234893935
- AC-498
- 6-hydroxy-3,4-dihydro-(1H)-quinoline-2-one
- 6-Hydroxy-3,4-dihydro-2(1H)-quinolinone, 97%
- 6-hydroxy-3,4-dihydro-carbostyril
- BDBM50493468
- NS00004434
- FT-0640226
- CS-W002905
- 3,4-Dihydro-6-hydroxy-carbostyril;
- A7880
- SCHEMBL426336
- 3,4-Dihydro-6-hydroxyquinolin-2(1H)-one
- 3,4-Dihydro-6-hydroxycarbostyril
- EN300-27032
- DB-002613
- DB-296536
- 6-hydroxy-2-oxo-1,2,3,4-tetrahydro quinoline
- DTXCID90125039
-
- MDL： MFCD02179410
- Inchi： 1S/C9H9NO2/c11-7-2-3-8-6(5-7)1-4-9(12)10-8/h2-3,5,11H,1,4H2,(H,10,12)
- InChI Key： HOSGXJWQVBHGLT-UHFFFAOYSA-N
- SMILES： O=C1CCC2C=C(C=CC=2N1)O
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- Surface Charge: 0
- Tautomer Count: 24
- XLogP3: 0.7
Experimental Properties
- Color/Form: Not determined
- Density: 1.282
- Melting Point: 236-240 °C
- Boiling Point: 424.5°C at 760 mmHg
- Flash Point: 210.5℃
- Refractive Index: 1.604
- PSA: 49.33000
- LogP: 1.41490
- Solubility: Not determined
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
- Safety Term：S26
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3448-5g |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one |
54197-66-9 | 98.0%(LC&N) | 5g |
￥540.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3448-25g |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one |
54197-66-9 | 98.0%(LC&N) | 25g |
￥1590.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H083A-5g |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one |
54197-66-9 | 98% | 5g |
￥44.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H083A-25g |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one |
54197-66-9 | 98% | 25g |
￥108.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H083A-500g |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one |
54197-66-9 | 98% | 500g |
￥1422.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | H083A-100g |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one |
54197-66-9 | 98% | 100g |
￥347.0 | 2022-05-30 | |
| Fluorochem | 011766-1g |
6-Hydroxy-2-oxo-1,2,3,4-tetrahydroquinoline |
54197-66-9 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 011766-10g |
6-Hydroxy-2-oxo-1,2,3,4-tetrahydroquinoline |
54197-66-9 | 97% | 10g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 011766-25g |
6-Hydroxy-2-oxo-1,2,3,4-tetrahydroquinoline |
54197-66-9 | 97% | 25g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 011766-100g |
6-Hydroxy-2-oxo-1,2,3,4-tetrahydroquinoline |
54197-66-9 | 97% | 100g |
￡67.00 | 2022-03-01 |
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:54197-66-9)6-Hydroxy-2(1H)-3,4-dihydroquinolinone
Order Number:sfd20105
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:54197-66-9)6-Hydroxy-3,4-dihydroquinolin-2(1H)-one
Order Number:LE17988;LE2473048
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
6-Hydroxy-3,4-dihydro-1H-quinoline-2-one Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:54197-66-9)6-Hydroxy-2(1H)-3,4-dihydroquinolinone
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54197-66-9)6-Hydroxy-3,4-dihydroquinolin-2(1H)-one
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry